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Compound of Interest

Compound Name:
Lyso-globotetraosylceramide

(d18:1)

Cat. No.: B10783359 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with best practices for the shipping and handling of lyso-Gb3 samples.

Adherence to these guidelines is critical for maintaining sample integrity and ensuring accurate

analytical results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended sample type for lyso-Gb3 analysis?

A1: The most common sample types for lyso-Gb3 analysis are whole blood (collected in EDTA

or lithium heparin tubes), serum, plasma, and dried blood spots (DBS). The choice of sample

type may depend on the specific laboratory's requirements and the clinical context.

Q2: How should I collect whole blood samples for lyso-Gb3 testing?

A2: For whole blood collection, use an EDTA (purple top) or lithium heparin (green top) tube.[1]

[2][3] Immediately after collection, gently invert the tube several times to ensure proper mixing

with the anticoagulant and prevent coagulation.[1] Clotted or hemolyzed samples are generally

not accepted.[1]

Q3: What are the storage and shipping temperatures for different lyso-Gb3 sample types?
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A3: Proper storage and shipping temperatures are crucial for sample stability. Refer to the table

below for a summary of recommended conditions.

Q4: How stable is lyso-Gb3 in different sample types and conditions?

A4: Lyso-Gb3 stability varies depending on the sample matrix and storage temperature.

Processed plasma samples have shown stability for up to 6 hours at room temperature, 48

hours at 4°C, and for an extended period at -20°C.[4] In dried blood spots, lyso-Gb3 is stable

for up to 14 days at room temperature, 38 days at 4°C, and over 200 days at -20°C.[5]

Q5: What information should be included with the shipped samples?

A5: Each sample must be clearly labeled with the patient's name and date of birth.[1]

Additionally, a sample inventory should be sent to the analytical laboratory at or before the time

of shipment.[6] It is also recommended to include the referring physician's contact information.

[7]
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Issue Potential Cause Recommended Action

Hemolyzed Sample

Improper blood collection

technique (e.g., vigorous

shaking, difficult venipuncture).

Recollect the sample using

proper phlebotomy techniques.

Ensure gentle inversion of the

tube after collection.

Clotted Sample

Inadequate mixing with

anticoagulant immediately

after collection.

Recollect the sample and

ensure the tube is inverted

several times immediately after

blood draw to prevent

coagulation.[1]

Sample Thawed During Transit

Insufficient amount of dry ice

or inadequate insulation in the

shipping container.

When shipping frozen

samples, ensure an adequate

amount of dry ice is used and

the container is well-insulated.

Notify the courier of the

shipment's temperature

requirements.[6][7]

Discrepancy Between Sample

and Inventory

Mislabeled samples or

incorrect inventory sheet.

Double-check all sample labels

against the inventory sheet

before shipping.[6]

Data Summary: Sample Collection and Shipping
Conditions
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Sample

Type

Collection

Container

Minimum

Volume

Storage

Temperature

Shipping

Temperature
Reference

Whole Blood

EDTA (purple

top) or

Lithium

Heparin

(green top)

2-5 mL Ambient

Ambient (for

short-term) or

4°C

[1][2][3][7]

Serum
SST or red

top tube
0.5 - 1 mL

Frozen

preferred

(-20°C or

-80°C)

Frozen on dry

ice
[8]

Plasma
EDTA or

Heparin
0.3 - 1 mL

Frozen

(-20°C or

-80°C)

Frozen on dry

ice
[7][9]

Dried Blood

Spots (DBS)

Filter paper

collection

card

N/A

Ambient (up

to 2 days),

then

refrigerated

(≤ 8°C) or

frozen

Ambient [1]

Experimental Protocols
Lyso-Gb3 Extraction from Plasma/Serum
A common method for lyso-Gb3 analysis is Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).[1][8][10] A typical extraction protocol involves protein precipitation.

Methodology:

Sample Preparation: Thaw frozen plasma or serum samples on ice.

Protein Precipitation: Add a precipitating agent, such as methanol containing an internal

standard (e.g., a stable isotope-labeled lyso-Gb3), to the sample.[10]
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Vortex and Centrifuge: Vortex the mixture to ensure thorough mixing and then centrifuge to

pellet the precipitated proteins.

Supernatant Collection: Carefully collect the supernatant containing lyso-Gb3 for LC-MS/MS

analysis.

Lyso-Gb3 Analysis by LC-MS/MS
Methodology:

Chromatographic Separation: The extracted sample is injected into a liquid chromatography

system to separate lyso-Gb3 from other components in the sample matrix.[10][11]

Mass Spectrometric Detection: The separated lyso-Gb3 is then introduced into a tandem

mass spectrometer. The instrument is set to monitor specific precursor-to-product ion

transitions for lyso-Gb3 and the internal standard for quantification.[10][11]
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Lyso-Gb3 Sample Handling and Shipping Workflow
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Caption: Workflow for lyso-Gb3 sample handling and shipping.
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Troubleshooting Common Lyso-Gb3 Sample Issues

Sample Issue Detected

Hemolysis Clotting Thawed Sample Inventory Discrepancy

Improper Collection Inadequate Mixing Insufficient Dry Ice Mislabeled Sample

Recollect Sample Recollect & Mix Properly Improve Shipping Protocol Verify & Relabel

Click to download full resolution via product page

Caption: Troubleshooting guide for common lyso-Gb3 sample issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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